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Compound of Interest

Compound Name: N,N'-dimethylpentane-1,5-diamine

CAS No.: 56992-95-1

Cat. No.: B3272602

Get Quote

Executive Summary
N,N'-dimethylpentane-1,5-diamine (also known as N1,N5-dimethyl-1,5-pentanediamine or

N,N'-dimethylcadaverine) is a symmetric, secondary aliphatic diamine. While the free base

(CAS: 56992-95-1) is highly reactive and utilized in various synthetic pathways, it is prone to

oxidation and is difficult to handle due to its hygroscopic, liquid nature [1]. Converting this

compound into its dihydrochloride salt (CAS: 90001-90-4) provides a highly stable, water-

soluble crystalline solid [2]. This technical whitepaper details the physicochemical properties,

self-validating synthesis protocols, and advanced applications of the hydrochloride salt in

pharmaceutical development and polymer science.

Physicochemical Properties
The conversion of the free base to the dihydrochloride salt fundamentally alters the

compound's physical state and handling profile. The table below summarizes the critical

quantitative data for both forms to guide experimental design.
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Property Free Base Dihydrochloride Salt

CAS Number 56992-95-1 90001-90-4

Molecular Formula C₇H₁₈N₂ C₇H₁₈N₂ · 2HCl (C₇H₂₀Cl₂N₂)

Molecular Weight 130.23 g/mol 203.15 g/mol

Physical State (at STP) Colorless to light yellow liquid
White to off-white crystalline

solid

Computed LogP ~0.4 < -2.0 (Highly hydrophilic)

Water Solubility Miscible Highly Soluble (>500 mg/mL)

Stability Prone to atmospheric oxidation
Stable under ambient

conditions

Data synthesized from PubChem and AiFChem substance databases [1][2].

Synthesis and Purification Workflow
The synthesis of N,N'-dimethylpentane-1,5-diamine dihydrochloride relies on the reductive

amination of glutaraldehyde.

Causality in Experimental Design: Glutaraldehyde is highly reactive and prone to self-

polymerization. By introducing a significant stoichiometric excess of methylamine, the

equilibrium is driven toward the bis-imine intermediate, suppressing oligomerization. The

subsequent addition of anhydrous hydrogen chloride (HCl) serves a dual purpose: it protonates

the secondary amines to prevent nucleophilic degradation and forces the product to precipitate

out of the organic solvent, leaving unreacted byproducts in solution. This precipitation acts as

an intrinsic purification mechanism.
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Workflow for the synthesis of N,N'-dimethylpentane-1,5-diamine dihydrochloride.

Step-by-Step Synthesis Protocol
Imine Formation: Dissolve glutaraldehyde (1.0 eq) in anhydrous methanol. Slowly add a

solution of methylamine (4.0 eq) in methanol at 0°C under an argon atmosphere. Stir for 2

hours.

Reduction: Add 10% Pd/C catalyst (0.05 eq) to the reaction mixture. Purge the vessel with

hydrogen gas (H₂) and stir vigorously at room temperature for 12 hours until hydrogen

uptake ceases.

Filtration & Concentration: Filter the mixture through a Celite pad to remove the palladium

catalyst. Concentrate the filtrate under reduced pressure to yield the crude free base.

Salt Formation: Dissolve the crude free base in anhydrous diethyl ether. Slowly bubble

anhydrous HCl gas (or add a standardized HCl/dioxane solution) at 0°C until precipitation is

complete.

Isolation: Filter the resulting white precipitate, wash with cold diethyl ether, and dry under

high vacuum to afford the pure dihydrochloride salt.

Analytical Characterization: A Self-Validating
System
To ensure the trustworthiness of the synthesized batch, we employ a self-validating analytical

loop. This system uses orthogonal methods—titration and Nuclear Magnetic Resonance (NMR)

—to cross-verify the structural integrity and stoichiometric ratio of the salt.

Causality in Experimental Design: Relying solely on NMR can confirm the organic structure but

may mask the exact protonation state or the presence of excess trapped HCl. Conversely,

titration confirms the chloride content but cannot verify the carbon backbone. By combining

them, any deviation from the theoretical 2:1 (Chloride:Diamine) ratio immediately flags an error

in the salt formation process.

Step-by-Step Validation Protocol
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Chloride Quantification (Mohr's Method):

Dissolve 100.0 mg of the synthesized salt in 50 mL of deionized water.

Add 1 mL of 5% potassium chromate (K₂CrO₄) indicator.

Titrate with standardized 0.1 M silver nitrate (AgNO₃) until a faint reddish-brown precipitate

(Ag₂CrO₄) persists.

Validation Check: The calculated chloride mass fraction must be ~34.9%.

Structural Verification (¹H-NMR):

Dissolve 15 mg of the salt in D₂O.

Acquire a standard 1D ¹H-NMR spectrum.

Validation Check: Observe a singlet at ~2.6 ppm (6H, N-CH₃) and multiplets

corresponding to the pentane chain (10H). The integration ratio of the methyl protons to

the total methylene protons must be exactly 6:10.

Applications in Drug Development & Polymer
Science
The N,N'-dimethylpentane-1,5-diamine framework is highly valued for its precise 5-carbon

spacer length and the presence of secondary amines.

Pharmaceutical Intermediates
In medicinal chemistry, this compound is utilized to synthesize bis-quaternary ammonium

compounds. The 5-carbon chain provides the optimal spatial distance (~7-8 Å) required to

bridge anionic sites on specific receptors, such as nicotinic acetylcholine receptors (nAChRs).

The methyl groups on the nitrogen atoms allow for controlled, selective alkylation to form

quaternary salts without the severe steric hindrance seen in bulkier derivatives [3].
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Mechanistic pathway of pentane-1,5-diamine derivatives in receptor binding.
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Advanced Polymer Science
In polymer chemistry, the free base generated in situ from the hydrochloride salt acts as a

specialized chain extender for polyurethanes and polyamides. Unlike unsubstituted cadaverine,

the N-methyl groups disrupt intermolecular hydrogen bonding between polymer chains. This

causality results in polymers with lower melting temperatures, enhanced flexibility, and greater

solubility in organic solvents, which is critical for formulating advanced coatings and drug-

eluting matrices.

Safety, Handling, and Storage
While the dihydrochloride salt is significantly safer to handle than the corrosive free base, strict

laboratory protocols must be maintained:

Hazards: The compound is an irritant. It may cause skin irritation (H315) and serious eye

damage (H318) [4].

Handling: Always handle in a well-ventilated fume hood using nitrile gloves and safety

goggles.

Storage: The salt is hygroscopic. It must be stored in a tightly sealed container under an inert

atmosphere (Argon or Nitrogen), protected from light, and kept at room temperature (15-

25°C) to prevent moisture-induced degradation[1].
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at: [https://www.benchchem.com/product/b3272602/docs#comprehensive-technical-guide-n-
n-dimethylpentane-1-5-diamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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